N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• CAS RN: 6049-30-5
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-11-7-8-13(9-12(11)2)18-17(19)16-10-20-14-5-3-4-6-15(14)21-16/h3-9,16H,10H2,1-2H3,(H,18,19)
• InChI Key: UGTIOJRZPYFQRC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2)C
• solubility: 14.5 [ug/mL]

Description

N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as BDB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2A receptor, as well as a dopamine reuptake inhibitor. N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to increase the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, leading to its psychoactive effects.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have a range of biochemical and physiological effects, including increasing heart rate and blood pressure, enhancing mood and sociability, and inducing visual and auditory hallucinations. N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been shown to affect cognitive function, including memory and attention.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its relatively long half-life. However, N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is also associated with several limitations, including its potential toxicity and the need for specialized equipment and expertise to handle the compound safely.

Future Directions

There are several areas of future research that could be explored with N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders. Another direction is to further explore its mechanisms of action and its effects on the central nervous system. Additionally, N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide could be used as a tool to investigate the role of neurotransmitters in learning and memory. Finally, future research could focus on developing safer and more effective synthesis methods for N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide.

Synthesis Methods

N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide can be synthesized through a multistep process involving the reaction of 3,4-dimethylphenylacetic acid with thionyl chloride, followed by cyclization with catechol in the presence of sodium hydroxide. The resulting compound is then reacted with ammonia to produce N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In pharmacology, N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied for its effects on the central nervous system, including its potential as a psychoactive substance. In neuroscience, N-(3,4-dimethylphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been used as a tool to investigate the mechanisms underlying learning and memory.